Cas no 330177-40-7 (1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine)

• Product Name: 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine
• CAS No: 330177-40-7
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• MDL: MFCD01446124
• CID: 3082778
• PubChem ID: 2870702
• Update Time: 2025-06-07

1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitro-2-(trifluoromethyl)phenyl)pyrrolidine
• 330177-40-7
• AKOS000423964
• SCHEMBL22465912
• [4-nitro-2-(trifluoromethyl)phenyl]pyrrolidine
• ALBB-023312
• BAUOMGQLDRWYSR-UHFFFAOYSA-N
• CB09316
• CBMicro_006670
• SR-01000221064
• 1-[4-nitro-2-(trifluoromethyl)phenyl]pyrrolidine
• 1-(4-Nitro-2-trifluoromethyl-phenyl)-pyrrolidine
• MFCD01446124
• H33950
• pyrrolidine, 1-[4-nitro-2-(trifluoromethyl)phenyl]-
• LS-07317
• SMSF0008013
• STK082211
• EU-0037139
• BIM-0006679.P001
• SR-01000221064-1
• 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine

• MDL： MFCD01446124
• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)9-7-8(16(17)18)3-4-10(9)15-5-1-2-6-15/h3-4,7H,1-2,5-6H2
• InChI Key： BAUOMGQLDRWYSR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCCC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 260.07726208Da
• Monoisotopic Mass: 260.07726208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 338.1±42.0 °C at 760 mmHg
• Flash Point: 158.3±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine

Introduction to 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine (CAS No. 330177-40-7)

1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine, with the CAS number 330177-40-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group and a trifluoromethyl substituent, which contribute to its distinct chemical and biological properties. The compound's structure and reactivity make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical structure of 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine consists of a pyrrolidine ring attached to a substituted phenyl group. The presence of the nitro group at the 4-position and the trifluoromethyl group at the 2-position imparts significant electronic and steric effects, influencing the compound's reactivity and stability. These features are crucial for its applications in drug discovery and development.

In recent years, 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine has been studied for its potential therapeutic applications. Research has shown that compounds with similar structural motifs exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

The synthesis of 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine involves several well-established chemical reactions. One common approach is the reaction of 4-nitro-2-trifluoromethylbenzaldehyde with pyrrolidine under suitable conditions to form the desired product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 88°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and acetone, which facilitates its use in various chemical reactions and analytical techniques.

In terms of safety and handling, while 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine is not classified as a hazardous material, it should be handled with care in a well-ventilated area to avoid inhalation or skin contact. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The potential applications of 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine extend beyond its use as an intermediate in pharmaceutical synthesis. It has also been explored for its role in materials science, particularly in the development of functional materials with unique electronic properties. For example, recent research has shown that compounds with similar structures can be used as components in organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In conclusion, 1-4-Nitro-2-(trifluoromethyl)phenylPyrrolidine (CAS No. 330177-40-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an important molecule for further research and development in medicinal chemistry, materials science, and other related fields. As ongoing studies continue to uncover new insights into its biological activities and potential uses, this compound is likely to play an increasingly important role in future innovations.